2-(2,4-dioxo-1,3-diazaspiro[4.4]non-3-yl)-N-(3-methylbutyl)acetamide

• Molecular Formula: C14H23N3O3
• Molecular Weight: 281.35 g/mol
• IUPAC Name: 2-(2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl)-N-(3-methylbutyl)acetamide
• InChI: InChI=1S/C14H23N3O3/c1-10(2)5-8-15-11(18)9-17-12(19)14(16-13(17)20)6-3-4-7-14/h10H,3-9H2,1-2H3,(H,15,18)(H,16,20)
• InChI Key: NHCBODBBDXWSKL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)CN1C(=O)C2(CCCC2)NC1=O

Description

2-(2,4-dioxo-1,3-diazaspiro[44]non-3-yl)-N-(3-methylbutyl)acetamide is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-dioxo-1,3-diazaspiro[4.4]non-3-yl)-N-(3-methylbutyl)acetamide typically involves the reaction of 1,3-diazaspiro[4.4]nonane-2,4-dione with N-(3-methylbutyl)acetamide under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the spirocyclic structure.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-dioxo-1,3-diazaspiro[4.4]non-3-yl)-N-(3-methylbutyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pH conditions to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

2-(2,4-dioxo-1,3-diazaspiro[4.4]non-3-yl)-N-(3-methylbutyl)acetamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2,4-dioxo-1,3-diazaspiro[4.4]non-3-yl)-N-(3-methylbutyl)acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-(2,4-dioxo-1,3-diazaspiro[4.4]non-3-yl)acetic acid
• 2-butyl-1,3-diazaspiro[4.4]non-1-en-4-one hydrochloride

Uniqueness

Compared to similar compounds, 2-(2,4-dioxo-1,3-diazaspiro[4.4]non-3-yl)-N-(3-methylbutyl)acetamide is unique due to its specific spirocyclic structure and the presence of the N-(3-methylbutyl)acetamide group. This structural uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for various research applications.